Cas no 1262012-29-2 (2-Methoxy-3-(trifluoromethoxy)cinnamic acid)
1262012-29-2 structure
Product Name:2-Methoxy-3-(trifluoromethoxy)cinnamic acid
CAS No:1262012-29-2
MF:C11H9F3O4
MW:262.181974172592
CID:4948794
Update Time:2023-08-22
2-Methoxy-3-(trifluoromethoxy)cinnamic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Methoxy-3-(trifluoromethoxy)cinnamic acid
-
- Inchi： 1S/C11H9F3O4/c1-17-10-7(5-6-9(15)16)3-2-4-8(10)18-11(12,13)14/h2-6H,1H3,(H,15,16)/b6-5+
- InChI Key： XSETYBIPRUIYOA-AATRIKPKSA-N
- SMILES： FC(OC1=CC=CC(/C=C/C(=O)O)=C1OC)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 314
- XLogP3: 3
- Topological Polar Surface Area: 55.8
2-Methoxy-3-(trifluoromethoxy)cinnamic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015016473-250mg |
2-Methoxy-3-(trifluoromethoxy)cinnamic acid |
1262012-29-2 | 97% | 250mg |
480.00 USD | 2021-06-18 | |
| Alichem | A015016473-500mg |
2-Methoxy-3-(trifluoromethoxy)cinnamic acid |
1262012-29-2 | 97% | 500mg |
815.00 USD | 2021-06-18 | |
| Alichem | A015016473-1g |
2-Methoxy-3-(trifluoromethoxy)cinnamic acid |
1262012-29-2 | 97% | 1g |
1,534.70 USD | 2021-06-18 |
2-Methoxy-3-(trifluoromethoxy)cinnamic acid Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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